2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride
Overview
Description
2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride is a chemical compound with a complex structure It is a derivative of phenethylamine, characterized by the presence of methoxy and dimethyl groups on the benzene ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride typically involves multiple steps. One common method starts with the preparation of the intermediate 2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine, which is then converted to its hydrochloride salt. The synthetic route may involve reactions such as alkylation, reduction, and amination under controlled conditions.
Industrial Production Methods
Industrial production of this compound may utilize large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process often involves the use of catalysts and specific solvents to facilitate the reactions and improve efficiency.
Chemical Reactions Analysis
Types of Reactions
2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.
Substitution: Halogens, nucleophiles, and other reagents under various conditions, depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.
Scientific Research Applications
2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.
Medicine: Investigated for its potential therapeutic properties, such as its role in drug development.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. It may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways. The exact mechanism depends on the context of its use and the specific biological system being studied.
Comparison with Similar Compounds
Similar Compounds
- 2-(3,4-dimethoxyphenyl)ethan-1-amine hydrochloride
- 2-(2,3-dimethoxyphenyl)ethan-1-amine hydrochloride
- 2-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine hydrochloride
Uniqueness
2-(2-methoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride is unique due to its specific substitution pattern on the benzene ring, which may confer distinct chemical and biological properties compared to its analogs
Properties
CAS No. |
2680539-92-6 |
|---|---|
Molecular Formula |
C11H18ClNO |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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